Cas no 122745-41-9 (tert-Butyl 1-(chloromethyl)-5-hydroxy-1H-benzo[e]indole-3(2H)-carboxylate)

• Product Name: tert-Butyl 1-(chloromethyl)-5-hydroxy-1H-benzo[e]indole-3(2H)-carboxylate
• CAS No: 122745-41-9
• MF: C₁₈H₂₀ClNO₃
• MW: 333.809304237366
• CID: 4563882
• PubChem ID: 11002131
• Update Time: 2025-07-17

tert-Butyl 1-(chloromethyl)-5-hydroxy-1H-benzo[e]indole-3(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• N-Boc-seco-CBI
• tert-Butyl 1-(chloromethyl)-5-hydroxy-1H-benzo[e]indole-3(2H)-carboxylate
• XEA74541
• SB50583
• D72335
• tert-Butyl 1-(chloromethyl)-5-hydroxy-1,2-dihydro-3H-benzo[e]indole-3-carboxylate
• tert-butyl 1-(chloromethyl)-5-hydroxy-1,2-dihydrobenzo[e]indole-3-carboxylate
• SCHEMBL18089333
• CS-0067472
• starbld0000669
• SCHEMBL1899623
• 3H-Benz[e]indole-3-carboxylic acid,1-(chloromethyl)-1,2-dihydro-5-hydroxy-, 1,1-dimethylethyl ester, (A+/-)-
• 122745-41-9
• Tert-butyl (R)-1-(chloromethyl)-5-hydroxy-1,2-dihydro-3H-benzo[e]indole-3-carboxylate
• AKOS037651119
• 3H-Benz[e]indole-3-carboxylic acid,1-(chloromethyl)-1,2-dihydro-5-hydroxy-, 1,1-dimethylethyl ester, (+/-)-
• 130008-89-8
• CS-15927

• Inchi： 1S/C18H20ClNO3/c1-18(2,3)23-17(22)20-10-11(9-19)16-13-7-5-4-6-12(13)15(21)8-14(16)20/h4-8,11,21H,9-10H2,1-3H3
• InChI Key： DGPQGWRHSMFTSW-UHFFFAOYSA-N
• SMILES： ClCC1CN(C(=O)OC(C)(C)C)C2C=C(C3C=CC=CC=3C1=2)O

Computed Properties

• Exact Mass: 333.1131712g/mol
• Monoisotopic Mass: 333.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on tert-Butyl 1-(chloromethyl)-5-hydroxy-1H-benzo[e]indole-3(2H)-carboxylate

Tert-Butyl 1-(chloromethyl)-5-hydroxy-1H-benzo[e]indole-3(2H)-carboxylate (CAS No: 122745-41-9): A Comprehensive Overview in Modern Chemical Biology

Tert-butyl 1-(chloromethyl)-5-hydroxy-1H-benzo[e]indole-3(2H)-carboxylate, identified by its CAS number 122745-41-9, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzo[e]indole class, a scaffold known for its broad biological activity and potential therapeutic applications. The unique arrangement of functional groups, including a chloromethyl substituent and a hydroxy group, alongside the carboxylate moiety, makes this molecule a versatile intermediate in synthetic chemistry and a promising candidate for further biochemical investigation.

The benzo[e]indole core is a privileged structure in medicinal chemistry, frequently explored for its role in modulating various biological pathways. Its aromatic system provides a stable framework that can be modified to enhance binding affinity and selectivity towards target proteins. In recent years, derivatives of benzo[e]indole have been extensively studied for their potential in treating neurological disorders, cancer, and inflammatory diseases. The presence of the hydroxy group in Tert-butyl 1-(chloromethyl)-5-hydroxy-1H-benzo[e]indole-3(2H)-carboxylate suggests possible interactions with hydrophobic pockets or hydrogen bonding sites on biological targets, which could be exploited for drug design.

The chloromethyl group is particularly noteworthy as it serves as a versatile handle for further functionalization. This moiety can undergo nucleophilic substitution reactions, allowing chemists to introduce diverse substituents and tailor the compound's properties. Such reactivity has been leveraged in the synthesis of more complex molecules, including peptidomimetics and other bioactive scaffolds. The tert-butyl group at the 1-position provides steric hindrance, which can influence the compound's conformation and interactions with biological targets. This feature is often utilized to improve solubility or to modulate binding affinity.

In the context of modern pharmaceutical research, the synthesis and characterization of Tert-butyl 1-(chloromethyl)-5-hydroxy-1H-benzo[e]indole-3(2H)-carboxylate have been driven by its potential as a building block for novel therapeutics. Recent advances in computational chemistry have enabled the prediction of its biological activity with greater accuracy. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in cancer progression and inflammation. For instance, preliminary simulations indicate possible binding to cyclooxygenase (COX) enzymes, which are key targets in nonsteroidal anti-inflammatory drug (NSAID) development.

The hydroxy group's role in mediating interactions with biological targets has been further explored through structural biology techniques. X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided insights into how this functional group influences the molecule's conformation and binding affinity. These structural insights are crucial for rational drug design, allowing researchers to optimize the compound's pharmacokinetic properties. Additionally, the chloromethyl group has been investigated for its potential role in post-synthetic modifications, such as thiol addition reactions that could lead to novel derivatives with enhanced bioactivity.

Recent studies have also highlighted the importance of stereochemistry in benzo[e]indole derivatives. The configuration around the chiral center introduced by the tert-butyl group can significantly impact biological activity. Enantioselective synthesis methods have been developed to produce enantiomerically pure forms of this compound, enabling more precise evaluation of its pharmacological effects. Such efforts align with the growing emphasis on stereoselective drug development, where small differences in molecular structure can lead to vastly different therapeutic outcomes.

The synthetic pathways to Tert-butyl 1-(chloromethyl)-5-hydroxy-1H-benzo[e]indole-3(2H)-carboxylate have been refined over time to improve yield and purity. Modern synthetic techniques, including transition metal-catalyzed cross-coupling reactions and flow chemistry, have been employed to streamline production processes. These advancements not only enhance efficiency but also reduce waste, making the compound more accessible for research purposes. The ability to synthesize complex molecules like this one with high precision is a testament to the progress made in organic synthesis methodologies.

From a biochemical perspective, the potential applications of Tert-butyl 1-(chloromethyl)-5-hydroxy-1H-benzo[e]indole-3(2H)-carboxylate are vast. Its structural features suggest it could be used as an inhibitor or modulator of various enzymes and receptors implicated in human diseases. For example, its interaction with microsomal prostaglandin E synthase (mPGES) has been hypothesized based on computational modeling studies. mPGES is an enzyme involved in prostaglandin biosynthesis and has been implicated in pain perception and inflammation.

The compound's ability to undergo further chemical modifications makes it an attractive scaffold for drug discovery programs targeting neurological disorders as well. Benzo[e]indole derivatives have shown promise in treating conditions such as Alzheimer's disease and Parkinson's disease by modulating neurotransmitter pathways or interacting with specific protein targets involved in neurodegeneration. The presence of both hydrophilic (hydroxy) and lipophilic (tert-butyl) groups enhances its solubility profile, making it more amenable for oral administration or delivery across biological membranes.

In conclusion,Tert-butyl 1-(chloromethyl)-5-hydroxy-1H-benzo[e]indole-3(2H)-carboxylate (CAS No: 122745-41-9) represents a fascinating molecule with significant potential in chemical biology and pharmaceutical research. Its unique structural features—comprising a benzo[e]indole core modified by functional groups such as chloromethyl, hydroxy, and tert-butyl)—make it a versatile intermediate for synthesizing novel bioactive compounds. Ongoing research continues to uncover its therapeutic applications, underscoring its importance as a chemical probe and drug development candidate.